Cas no 444287-84-7 (2-chloro-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide)

2-Chloro-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]acetamide is a synthetic small molecule featuring a chloroacetamide group linked to a phthalimide scaffold with a dioxopiperidinyl moiety. This compound is of interest in medicinal chemistry due to its structural similarity to cereblon-binding molecules, which are utilized in targeted protein degradation applications. The chloroacetamide group enhances reactivity, enabling potential derivatization for further functionalization. Its well-defined heterocyclic core contributes to stability and predictable interaction with biological targets. The compound serves as a valuable intermediate in the development of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules, offering researchers a versatile building block for drug discovery and chemical biology studies.

2-chloro-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide structure

444287-84-7 structure

Product Name:2-chloro-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide

CAS No:444287-84-7

MF:C₁₅H₁₂ClN₃O₅

MW:349.725882530212

MDL:MFCD34474841

CID:4789172

PubChem ID:10154850

Update Time:2025-06-07

2-chloro-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]acetamide
- 2-Chloro-N-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)acetamide
- N-[2-(2,6-dioxo(3-piperidyl))-1,3-dioxoisoindolin-4-yl]-2-chloroacetamide
- 2-chloro-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide
- EN300-28339151
- 444287-84-7
- SVSMQAPPCVNXQW-UHFFFAOYSA-N
- Z5184942170
- 2-chloro-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]acetamide
- BP-28362
- SCHEMBL2381932
- BS-48339
- starbld0004289
- F72018
- MDL： MFCD34474841
- Inchi： 1S/C15H12ClN3O5/c16-6-11(21)17-8-3-1-2-7-12(8)15(24)19(14(7)23)9-4-5-10(20)18-13(9)22/h1-3,9H,4-6H2,(H,17,21)(H,18,20,22)
- InChI Key： SVSMQAPPCVNXQW-UHFFFAOYSA-N
- SMILES： ClCC(NC1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O)=O

Computed Properties

Exact Mass: 349.0465482g/mol
Monoisotopic Mass: 349.0465482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 622
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 113

2-chloro-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide Pricemore >>

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